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Abstract

Propargyl methanesulfonate (propargyl mesylate) is a versatile bifunctional reagent that has
found significant utility in organic synthesis and drug discovery. This technical guide provides a
comprehensive overview of its discovery, history, physicochemical properties, synthesis, and
diverse applications. Detailed experimental protocols, quantitative data, and visualizations of
key chemical processes are presented to serve as a valuable resource for researchers in the
field.

Introduction

Propargyl methanesulfonate, with the chemical formula C4H603S, is an organic compound
featuring two highly reactive functional groups: a terminal alkyne (propargyl group) and a good
leaving group (methanesulfonate or mesylate group). This unique combination makes it a
valuable building block for the introduction of the propargyl moiety into a wide range of
molecules. The terminal alkyne allows for participation in click chemistry reactions, such as the
copper-catalyzed azide-alkyne cycloaddition (CUAAC), while the mesylate is readily displaced
by nucleophiles. These reactive handles have made propargyl methanesulfonate a staple in the
synthesis of complex organic molecules, including pharmaceuticals and functional materials.
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Discovery and Historical Context

The discovery of propargyl methanesulfonate is intrinsically linked to the development of
methanesulfonic acid (MSA) and its derivatives. German chemist Hermann Kolbe is credited
with the discovery of MSA between 1842 and 1845.[1][2] His work laid the foundation for the
broad field of sulfonate chemistry.

While the exact date and publication of the first synthesis of propargyl methanesulfonate are
not readily available in the reviewed literature, the general synthesis of methanesulfonate
esters from alcohols was well-established by the mid-20th century. A facile and general method
for the synthesis of methanesulfonate esters (mesylates) from alcohols using methanesulfonyl
chloride and triethylamine was published in The Journal of Organic Chemistry in 1970, which
provided a straightforward route to compounds like propargyl methanesulfonate.[3][4]

The significance of propargyl-containing compounds in medicinal chemistry and organic
synthesis grew substantially in the latter half of the 20th century and continues to this day.[5]
The development of powerful synthetic methodologies, such as cross-coupling reactions and
click chemistry, has further amplified the utility of reagents like propargyl methanesulfonate.

Physicochemical and Computational Data

A summary of the key physicochemical and computational properties of propargy!
methanesulfonate is provided in the table below. This data has been compiled from various
sources for easy reference.[6][7][8][9]
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Property Value
IUPAC Name prop-2-yn-1-yl methanesulfonate
Propargyl mesylate, 2-Propynyl
Synonyms
methanesulfonate
CAS Number 16156-58-4
Molecular Formula C4H603S

Molecular Weight 134.16 g/mol [6]

Appearance Light orange to brown liquid/olil

Melting Point 17-19 °CJ8]

Boiling Point 140 °C at 25 Torr[7][8]

Density 1.268 g/cm3 (predicted)[7]

Solubility Soluble in Chloroform, Ethyl Acetate,
Methanol[7]

LogP -0.4042[9]

Topological Polar Surface Area (TPSA) 43.37 A7[9]

Number of Rotatable Bonds 2[9]

Number of Hydrogen Bond Acceptors 3[9]

Number of Hydrogen Bond Donors 0[9]

Synthesis of Propargyl Methanesulfonate

Propargyl methanesulfonate is typically synthesized by the esterification of propargyl alcohol

with methanesulfonyl chloride in the presence of a base to neutralize the hydrochloric acid

byproduct.[10]

General Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of propargyl

methanesulfonate.
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A generalized workflow for the synthesis of propargyl methanesulfonate.

Detailed Experimental Protocol

The following protocol is adapted from the general method for the synthesis of
methanesulfonate esters described by Crossland and Servis in The Journal of Organic
Chemistry.[3][4]

Materials:

» Propargyl alcohol

o Anhydrous Dichloromethane (DCM)
o Triethylamine (TEA)

» Methanesulfonyl chloride (MsCI)

» Ice water

e Cold 10% Hydrochloric acid (HCI)
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o Saturated sodium bicarbonate (NaHCOs3) solution

» Saturated brine solution

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
Procedure:

« In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere
(e.g., nitrogen or argon), dissolve propargyl alcohol in anhydrous dichloromethane to make
an approximately 0.2 M solution.

e Add a 50% molar excess of triethylamine to the solution.
e Cool the reaction mixture to between 0 °C and -10 °C using an ice-salt bath.

e Slowly add a 10% molar excess of methanesulfonyl chloride to the stirred solution over a
period of 5-10 minutes, ensuring the temperature remains below 0 °C.

 After the addition is complete, continue stirring the reaction mixture at O °C for an additional
10-15 minutes.

» Transfer the reaction mixture to a separatory funnel, using additional dichloromethane for
rinsing.

e Wash the organic layer sequentially with ice water, cold 10% HCI, saturated NaHCOs
solution, and finally with saturated brine.

e Dry the organic layer over anhydrous MgSOa or Na2SOa.

« Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude
propargyl methanesulfonate.

e The crude product can be further purified by vacuum distillation or column chromatography
on silica gel.

Reactivity and Applications in Organic Synthesis
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Propargyl methanesulfonate is a valuable synthetic intermediate due to its dual reactivity. The
mesylate group is an excellent leaving group in nucleophilic substitution reactions, while the

terminal alkyne can participate in a variety of transformations.

Logical Relationship of Reactivity

The following diagram illustrates the key reactive sites of propargyl methanesulfonate and the

types of transformations it can undergo.
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Reactivity map of propargyl methanesulfonate.

Key Applications

o Propargylation: Propargyl methanesulfonate is widely used to introduce the propargyl group
onto various nucleophiles, including amines, thiols, and carbanions. This is a fundamental
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transformation in the synthesis of many complex molecules.

o Cross-Coupling Reactions: It serves as a reagent in cross-coupling reactions for the
synthesis of chiral mesylates.[10]

o Synthesis of Heterocycles: The propargyl group introduced can be a precursor for the
construction of various heterocyclic rings, which are prevalent in many biologically active
compounds.

e Click Chemistry: The terminal alkyne is a key component in CUAAC reactions, allowing for
the efficient and specific conjugation of molecules. This has significant applications in drug
discovery, particularly in the development of antibody-drug conjugates (ADCs) and
proteolysis-targeting chimeras (PROTACS).

 Trifluoromethylation: Propargyl methanesulfonates can undergo copper-mediated
trifluoromethylation to produce trifluoromethylated propargylic and allenylic products, which
are valuable building blocks in medicinal chemistry.[11][12]

e Drug Discovery: The propargylamine moiety, often installed using reagents like propargyl
methanesulfonate, is an important pharmacophore in many drugs.[5] It is present in
compounds targeting a wide range of therapeutic areas.

Conclusion

Propargyl methanesulfonate is a highly valuable and versatile reagent in modern organic
synthesis. Its bifunctional nature, with a readily displaceable mesylate group and a reactive
terminal alkyne, provides chemists with a powerful tool for the construction of complex
molecular architectures. From its historical roots in the development of methanesulfonic acid
chemistry to its current widespread use in drug discovery and materials science, propargyl
methanesulfonate continues to be an indispensable building block for chemical innovation. This
guide provides a foundational understanding of its properties, synthesis, and applications,
intended to aid researchers in leveraging its full synthetic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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